Cas no 191474-79-0 (2-Benzothiazolecarbonitrile,4,7-dimethoxy-)

• Product Name: 2-Benzothiazolecarbonitrile,4,7-dimethoxy-
• CAS No: 191474-79-0
• MF: C₁₀H₈N₂O₂S
• MW: 220.247720718384
• CID: 116009
• PubChem ID: 10751400
• Update Time: 2025-04-18

2-Benzothiazolecarbonitrile,4,7-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarbonitrile,4,7-dimethoxy-
• 2-Benzothiazolecarbonitrile,4,7-dimethoxy-(9CI)
• 4,7-DIMETHOXY-1,3-BENZOTHIAZOLE-2-CARBONITRILE
• 191474-79-0

• Inchi： 1S/C10H8N2O2S/c1-13-6-3-4-7(14-2)10-9(6)12-8(5-11)15-10/h3-4H,1-2H3
• InChI Key： OMHSOZYAMFBETA-UHFFFAOYSA-N
• SMILES： S1C(C#N)=NC2C(=CC=C(C1=2)OC)OC

Computed Properties

• Exact Mass: 220.03074
• Monoisotopic Mass: 220.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• PSA: 55.14